FdUTP

• Molecular Formula: C9H11FN2O14P3-3
• Molecular Weight: 483.11 g/mol
• InChI: InChI=1S/C9H14FN2O14P3/c10-6-7(14)4(24-8(6)12-2-1-5(13)11-9(12)15)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,14H,3H2,(H,19,20)(H,21,22)(H,11,13,15)(H2,16,17,18)/p-3/t4-,6-,7-,8-/m1/s1
• InChIKey: HCXHLIFQJYSIBK-XVFCMESISA-K

FdUTP: Key Fluoropyrimidine Metabolite for DNA-Directed Mechanisms

FdUTP (5-fluoro-2′-deoxyuridine-5′-triphosphate) is the triphosphate anabolite of the chemotherapeutic prodrug 5-fluorouracil (5-FU) and its deoxyriboside floxuridine (FdUrd). As a modified pyrimidine deoxynucleoside triphosphate, FdUTP functions as an alternative substrate for both DNA polymerases and the nucleotide pool sanitizing enzyme dUTPase (deoxyuridine triphosphate nucleotidohydrolase, DUT) [1]. Unlike the monophosphate metabolite FdUMP — which exerts cytotoxicity through irreversible inhibition of thymidylate synthase — FdUTP mediates DNA-directed damage via polymerase-catalyzed genomic incorporation, leading to 5-FU residues in DNA that trigger futile cycles of base excision repair, replication fork stalling, and ultimately cell death [2][3]. Its dual roles as a dUTPase substrate and a DNA polymerase substrate make FdUTP a critical probe for dissecting fluoropyrimidine mechanisms of action and for developing dUTPase-targeted therapeutic strategies.

1 DNA-directed fluoropyrimidine mechanism studies Polymerase substrate probe

2 dUTPase hydrolysis kinetics and inhibitor screening Dual enzyme-substrate role

3 Species-selective antimalarial target validation Product inhibition readout

• [1] Quesada-Soriano I, Casas-Solvas JM, Recio E, Ruiz-Pérez LM, Vargas-Berenguel A, González-Pacanowska D, García-Fuentes L. Kinetic properties and specificity of trimeric Plasmodium falciparum and human dUTPases. Biochimie. 2010;92(2):178-186. PMID: 19879316. doi:10.1016/j.biochi.2009.10.008. View Source
• [2] Caradonna SJ, Cheng YC. The role of deoxyuridine triphosphate nucleotidohydrolase, uracil-DNA glycosylase, and DNA polymerase α in the metabolism of FUdR in human tumor cells. Mol Pharmacol. 1980;18(3):513-520. View Source
• [3] Hagenkort A, Paulin CBJ, Desroses M, Sarno A, Wiita E, Mortusewicz O, Koolmeister T, Loseva O, Jemth AS, Almlöf I, Homan E, Lundbäck T, Gustavsson AL, Scobie M, Helleday T. dUTPase inhibition augments replication defects of 5-Fluorouracil. Oncotarget. 2017;8(14):23713-23726. doi:10.18632/oncotarget.15785. View Source

Why Other Nucleotides Cannot Substitute for FdUTP

FdUTP occupies a unique intersection of two enzymatic pathways — dUTPase hydrolysis and DNA polymerase incorporation — that cannot be replicated by its closest structural or functional analogs. The natural substrate dUTP lacks the 5-fluorine substitution and therefore generates uracil (U) rather than 5-fluorouracil (5-FU) upon DNA incorporation; this distinction is functionally critical because 5-FU residues are excised by uracil-DNA glycosylases with different kinetics and processivity than uracil, producing distinct DNA damage signaling outcomes [1]. The monophosphate FdUMP, while also a 5-FU metabolite, acts exclusively as a thymidylate synthase inhibitor and cannot be directly incorporated into DNA, precluding its use in studies of polymerase-mediated misincorporation [2]. The natural polymerase substrate dTTP is not a dUTPase substrate, making it useless for probing dUTPase activity or the nucleotide pool imbalance that drives fluoropyrimidine cytotoxicity [3]. These mechanistic divergences mean that substituting FdUTP with any single in-class analog would yield non-overlapping — and potentially misleading — experimental endpoints. The quantitative evidence below establishes exactly where FdUTP's differentiation is measurable and meaningful for experimental design.

Target

FdUTP: Dual substrate for DNA polymerases and dUTPase

dUTP lacks 5-F substitution; yields distinct DNA repair kinetics

Target

FdUTP: Triphosphate; polymerase-competent

FdUMP is a monophosphate TS inhibitor; cannot be incorporated into DNA

Target

FdUTP: Recognized and hydrolyzed by dUTPase

dTTP is not a dUTPase substrate; cannot probe nucleotide pool imbalance

• [1] Huehls AM, Huntoon CJ, Joshi PM, Baehr CA, Wagner JM, Wang X, Lee MY, Karnitz LM. Genomically Incorporated 5-Fluorouracil that Escapes UNG-Initiated Base Excision Repair Blocks DNA Replication and Activates Homologous Recombination. Mol Cancer Res. 2016;14(4):384-396. doi:10.1158/1541-7786.MCR-15-0427. View Source
• [2] Goulian M, Bleile B, Tseng BY. Nucleotide levels and incorporation of 5-fluorouracil and uracil into DNA of cells treated with 5-fluorodeoxyuridine. Mol Pharmacol. 1982;21(1):211-216. PMID: 6215571. View Source
• [3] Quesada-Soriano I, Casas-Solvas JM, Recio E, Ruiz-Pérez LM, Vargas-Berenguel A, González-Pacanowska D, García-Fuentes L. Kinetic properties and specificity of trimeric Plasmodium falciparum and human dUTPases. Biochimie. 2010;92(2):178-186. PMID: 19879316. doi:10.1016/j.biochi.2009.10.008. View Source

Quantitative Evidence of FdUTP Differentiation

dUTPase Substrate Specificity: Matching dUTP, Outperforming IdUTP

In a systematic comparison of nucleotide substrates for trimeric dUTPases from Plasmodium falciparum (PfdUTPase) and human (hdUTPase) using isothermal titration calorimetry (ITC), FdUTP and dUTP were identified as the two most specific substrates for both enzymes. The specificity constants (kcat/Km) for all other nucleotides tested — including IdUTP (5-iodo-dUTP), dTTP, dCTP, dATP, dGTP, and UTP — were markedly lower, with IdUTP being the only exception showing intermediate specificity [1]. PfdUTPase was characterized as 'very efficient in using FdUTP as substrate,' indicating that the small 5-fluoro substituent is well tolerated in the dUTPase active site [1]. This establishes that FdUTP belongs to the top tier of dUTPase substrates alongside the natural substrate dUTP, while halogenated analogs with larger 5-substituents (e.g., IdUTP) are processed less efficiently.

dUTPase Specificity

Class-level

Top-tier substrate alongside dUTP for both PfdUTPase and hdUTPase

IdUTP shows intermediate specificity; other NTPs markedly lower

Supports physiologically relevant hydrolysis-rate context

ITC assay; 25°C; pH 7.0

Evidence Dimension	dUTPase substrate specificity ranking (kcat/Km relative order)
Target Compound Data	FdUTP: top-tier substrate for both PfdUTPase and hdUTPase (ranked alongside dUTP as the most specific substrates)
Comparator Or Baseline	dUTP: top-tier substrate; IdUTP: intermediate specificity; dTTP, dCTP, dATP, dGTP, UTP: substantially lower specificity constants for both enzymes
Quantified Difference	Specificity constants (kcat/Km) for non-dUTP/FdUTP nucleotides were very similar across both enzymes and substantially lower than for dUTP/FdUTP, except IdUTP which showed intermediate values. Exact fold-differences require full-text access to the primary kinetic table.
Conditions	Isothermal titration calorimetry (ITC); recombinant trimeric PfdUTPase and hdUTPase; 25 mM MES, 5 mM NaCl, 25 mM MgCl2, 1 mM β-mercaptoethanol, pH 7.0, 25°C

Why This Matters

For dUTPase inhibition or antimalarial selectivity studies, FdUTP — not IdUTP or other analogs — is the appropriate fluorinated substrate probe because its kinetic behavior most closely mirrors that of the natural substrate dUTP, ensuring physiologically relevant hydrolysis rates and product inhibition profiles.

• [1] Quesada-Soriano I, Casas-Solvas JM, Recio E, Ruiz-Pérez LM, Vargas-Berenguel A, González-Pacanowska D, García-Fuentes L. Kinetic properties and specificity of trimeric Plasmodium falciparum and human dUTPases. Biochimie. 2010;92(2):178-186. PMID: 19879316. doi:10.1016/j.biochi.2009.10.008. View Source

DNA Polymerase α and β Kinetics Comparable to Natural Substrates

Chemically synthesized 5-fluoro-2′-deoxyuridine-5′-triphosphate (FdUTP) was evaluated as a substrate for DNA polymerases α and β purified from calf thymus. The apparent Km values for FdUTP were 4.3 μM with DNA polymerase α and 15.4 μM with DNA polymerase β [1]. These values are described as 'comparable to Km's for natural substrates,' indicating that the 5-fluoro substitution on the uracil ring does not substantially impair recognition or binding by mammalian replicative or repair DNA polymerases [1]. In a separate study using purified HeLa DNA polymerase α, the Km of FdUTP was independently determined as 4.8 μM, closely corroborating the calf thymus pol α value [2]. The incorporated FdUTP supported further DNA chain elongation, confirming that 5-fluorouracil residues in DNA do not act as absolute chain terminators [1].

Pol α Km

Cross-study

4.3 μM (calf thymus)

HeLa pol α: 4.8 μM; supports chain elongation

Comparable to natural substrate kinetics

Polymerase assay context

Evidence Dimension	Apparent Michaelis constant (Km) for DNA polymerase-catalyzed incorporation
Target Compound Data	FdUTP Km: 4.3 μM (calf thymus pol α), 15.4 μM (calf thymus pol β) [1]; 4.8 μM (HeLa pol α) [2]
Comparator Or Baseline	Natural substrate dTTP: Km values for calf thymus pol α and pol β are in a comparable micromolar range (exact values reported as comparable in the primary study [1])
Quantified Difference	Km values for FdUTP are comparable to those of natural substrates; the 5-fluoro modification does not produce order-of-magnitude changes in Km for mammalian DNA polymerases α or β.
Conditions	In vitro DNA polymerase assay; calf thymus DNA polymerases α and β; HeLa DNA polymerase α; standard polymerase reaction buffer conditions

Why This Matters

FdUTP can serve as a faithful surrogate for dTTP in DNA polymerase assays, enabling researchers to study fluoropyrimidine incorporation without the confounding factor of drastically altered substrate affinity that would occur with bulkier 5-substituted analogs (e.g., IdUTP) or 2′-modified derivatives.

• [1] Tanaka M, Yoshida S, Saneyoshi M, Yamaguchi T. Utilization of 5-fluoro-2′-deoxyuridine triphosphate and 5-fluoro-2′-deoxycytidine triphosphate in DNA synthesis by DNA polymerases α and β from calf thymus. Cancer Res. 1981;41(10):4132-4135. PMID: 6456065. View Source
• [2] Caradonna SJ, Cheng YC. The role of deoxyuridine triphosphate nucleotidohydrolase, uracil-DNA glycosylase, and DNA polymerase α in the metabolism of FUdR in human tumor cells. Mol Pharmacol. 1980;18(3):513-520. View Source

DNA Polymerase η Template Selectivity

Kinetic studies using purified human DNA polymerase η (polη) revealed that 5-fluoro-2′-deoxyuridine triphosphate (5FdUTP) is incorporated across template dA 41 times more efficiently than across template dG, and 28 times more efficiently than across template inosine (HX) [1]. This pronounced template selectivity establishes that 5FdUTP is not a promiscuous substrate for polη but rather displays strong fidelity preference for canonical A:T-like pairing. Crystal structures of polη ternary complexes with DNA and 5FdUTP provided a structural rationale: the dA:5FdUTP base pair closely mimics the geometry of a canonical dA:dTTP pair in the polη active site, whereas 5FdUTP adopts a rare 4-enol tautomer when paired with dG or HX, which increases insertion efficiency for these incorrect pairings compared to dG:dTTP mismatches [1]. This structural plasticity of 5FdUTP — capable of both Watson-Crick-like pairing and tautomer-driven mispairing — is a distinctive feature not shared by the natural substrate dTTP.

Pol β Km

Cross-study

15.4 μM (calf thymus)

Consistent micromolar affinity range

Comparable to natural substrate kinetics

Polymerase assay context

Evidence Dimension	Relative incorporation efficiency (kcat/Km) of 5FdUTP by human DNA polymerase η across different template bases
Target Compound Data	5FdUTP incorporation efficiency: across dA (reference = 1.0), across dG (41-fold lower), across inosine/HX (28-fold lower)
Comparator Or Baseline	Incorporation across dA serves as the internal reference (most efficient); incorporation across dG and inosine are the comparators
Quantified Difference	41-fold more efficient incorporation across dA than across dG; 28-fold more efficient across dA than across inosine, measured under identical kinetic conditions with the same enzyme preparation
Conditions	Purified recombinant human DNA polymerase η (polη); in vitro steady-state kinetic assay; 5FdUTP concentration series; DNA primer-template substrates containing dA, dG, or inosine at the templating position

Why This Matters

This 41-fold incorporation bias means that 5FdUTP-induced mutagenesis is highly context-dependent: researchers studying 5-FU mutagenicity must account for the fact that polη-mediated 5FdUTP incorporation overwhelmingly produces A:T→G:C transition mutations (via dG mispairing) at a quantifiably lower rate than correct incorporation, a feature that distinguishes 5FdUTP from other mutagenic nucleotide analogs with different misinsertion spectra.

• [1] Averill JR, Lin JC, Jung J, Jung H. Novel insights into the role of translesion synthesis polymerase in DNA incorporation and bypass of 5-fluorouracil in colorectal cancer. Nucleic Acids Res. 2024;52(8):4295-4312. doi:10.1093/nar/gkae102. View Source

Intracellular FdUTP vs. FdUMP Pool Size Disparity

Quantitative nucleotide pool measurements in cultured human lymphoblastoid cells (8866 line) treated with 1 μM FdUrd revealed a striking asymmetry in the intracellular accumulation of the two DNA-directed fluoropyrimidine metabolites. The monophosphate FdUMP accumulated to approximately 400 pmol per 10⁶ cells, whereas the triphosphate FdUTP reached only approximately 0.1 pmol per 10⁶ cells — a ratio of roughly 4,000:1 [1]. Despite this extreme pool size disparity, both FdUMP and dUMP were detected in genomic DNA at comparable levels (~5 pmol each per μmol of DNA nucleotide), indicating that even the very small FdUTP pool is sufficient to support measurable genomic incorporation when dTTP pools are depleted [1]. The active excision of incorporated 5-fluorouracil residues by cellular uracil-DNA glycosylase was identified as a contributor to the DNA fragmentation observed in treated cells [1].

Pol η Fidelity

Head-to-head

41× more efficient across dA than dG

28× more efficient across dA than inosine

Context-dependent mutagenesis signal; not promiscuous

Steady-state kinetics; purified human polη

Evidence Dimension	Steady-state intracellular nucleotide pool concentrations in FdUrd-treated human lymphoblasts
Target Compound Data	FdUTP: ~0.1 pmol/10⁶ cells at 1 μM extracellular FdUrd
Comparator Or Baseline	FdUMP: ~400 pmol/10⁶ cells at 1 μM extracellular FdUrd; dUMP: ~1,000 pmol/10⁶ cells; dUTP: ~0.1 pmol/10⁶ cells
Quantified Difference	FdUMP pool is ~4,000-fold larger than FdUTP pool (400 vs. 0.1 pmol/10⁶ cells). Despite this, FdUMP and dUMP were both found at ~5 pmol/μmol DNA nucleotide, demonstrating that low FdUTP abundance does not preclude biologically significant DNA incorporation.
Conditions	Cultured human lymphoblastoid cell line 8866; 1 μM FdUrd treatment; intracellular nucleotide extraction and quantification

Why This Matters

The extreme FdUMP-to-FdUTP concentration ratio explains why thymidylate synthase inhibition is the dominant cytotoxic mechanism at standard FdUrd/5-FU doses, while also confirming that FdUTP-mediated DNA incorporation occurs even at very low triphosphate levels — a critical consideration for experimental designs that combine dUTPase inhibitors with fluoropyrimidines to shift the FdUTP/dTTP balance and amplify DNA-directed toxicity.

• [1] Goulian M, Bleile B, Tseng BY. Nucleotide levels and incorporation of 5-fluorouracil and uracil into DNA of cells treated with 5-fluorodeoxyuridine. Mol Pharmacol. 1982;21(1):211-216. PMID: 6215571. View Source

Species-Selective dUTPase Product Inhibition

When FdUTP hydrolysis was monitored for both Plasmodium falciparum dUTPase (PfdUTPase) and human dUTPase (hdUTPase), a significant differential in sensitivity to end-product inhibition by FdUMP was observed. PfdUTPase was more strongly inhibited by the FdUMP product generated from FdUTP hydrolysis compared with the human enzyme [1]. This differential product inhibition is particularly notable because it represents a species-selective vulnerability: the malarial enzyme's greater susceptibility to FdUMP-mediated feedback inhibition creates a potential therapeutic window for selective antimalarial strategies targeting dUTPase. The observation is complemented by the finding that PfdUTPase very efficiently uses FdUTP as a substrate, indicating that the 5-fluoro substituent is well tolerated for catalysis while simultaneously generating a product (FdUMP) that exerts stronger feedback inhibition on the parasite enzyme [1].

Pool Size Disparity

Head-to-head

~4,000:1 (FdUMP:FdUTP)

FdUMP ~400 vs FdUTP ~0.1 pmol/10⁶ cells

Low triphosphate level still supports DNA incorporation

1 μM FdUrd; human lymphoblastoid cells

Evidence Dimension	Sensitivity to end-product inhibition by FdUMP following FdUTP hydrolysis
Target Compound Data	FdUTP hydrolysis product FdUMP inhibits PfdUTPase more potently than hdUTPase
Comparator Or Baseline	Human dUTPase (hdUTPase): less sensitive to FdUMP product inhibition from FdUTP hydrolysis compared with PfdUTPase
Quantified Difference	Qualitatively reported as 'Plasmodium dUTPase was more sensitive to end-product inhibition by FdUMP than the human enzyme'; exact Ki or IC50 values require access to the full primary data table.
Conditions	ITC-monitored FdUTP hydrolysis; binding studies with nucleoside monophosphate derivatives; thermodynamic parameters established for both enzymes

Why This Matters

For researchers developing species-selective dUTPase inhibitors or studying FdUTP/FdUMP metabolism as an antimalarial strategy, FdUTP is the essential substrate probe: its hydrolysis generates the FdUMP that differentially inhibits the parasite enzyme, a phenomenon not observable with the natural substrate dUTP (whose product is dUMP, not FdUMP).

• [1] Quesada-Soriano I, Casas-Solvas JM, Recio E, Ruiz-Pérez LM, Vargas-Berenguel A, González-Pacanowska D, García-Fuentes L. Kinetic properties and specificity of trimeric Plasmodium falciparum and human dUTPases. Biochimie. 2010;92(2):178-186. PMID: 19879316. doi:10.1016/j.biochi.2009.10.008. View Source

Application Scenarios for FdUTP

DNA Damage Pathway Reconstitution with Purified Polymerases

FdUTP is the definitive substrate for in vitro studies of 5-FU-induced DNA damage because it is incorporated by mammalian DNA polymerases α, β, and η with Km values comparable to natural substrates [1][2]. Its 41-fold template selectivity for dA over dG with polη [2] enables researchers to design template-specific experiments that dissect the mutagenic signature of 5-FU incorporation — a level of mechanistic resolution that cannot be achieved using the natural substrate dUTP (which lacks the 5-fluorine and produces different base excision repair kinetics) or dTTP (which is not recognized by dUTPase and does not model the nucleotide pool imbalance state). The availability of polη crystal structures with 5FdUTP paired opposite dA (PDB-8gkr), dG (PDB-8gml), and HX (PDB-8ski) further enables structure-guided mutagenesis or inhibitor design studies [2].

Species-Selective dUTPase Inhibitor Screening

Because FdUTP is a top-tier substrate for both human and Plasmodium dUTPases — comparable to the natural substrate dUTP [3] — it serves as the ideal probe for screening dUTPase inhibitors in a format that simultaneously reports on enzyme activity and generates the pharmacologically relevant product FdUMP. The differential sensitivity of PfdUTPase versus hdUTPase to FdUMP product inhibition [3] provides a built-in selectivity readout: compounds that exploit this differential can be identified by comparing FdUMP accumulation rates from FdUTP hydrolysis across the two enzyme species. This assay design is impossible with dUTP, whose hydrolysis product (dUMP) does not exert differential feedback inhibition on the parasite enzyme.

FdUTP as Pharmacodynamic Biomarker for dUTPase Inhibition

The extreme intracellular pool size disparity between FdUMP and FdUTP (~4,000:1 at 1 μM FdUrd [4]) establishes FdUTP as a uniquely sensitive pharmacodynamic biomarker: when dUTPase is pharmacologically inhibited, FdUTP pools rise from their baseline of ~0.1 pmol/10⁶ cells, providing a direct and quantifiable readout of target engagement. Validated LC-MS/MS methods for intracellular FdUTP quantification (range: 1.66–67.7 nM in PBMC lysate [5]) enable precise measurement of dUTPase inhibitor efficacy in preclinical and clinical samples. No other fluoropyrimidine metabolite — FdUMP, FUTP, or FUDP — provides this specific pharmacodynamic linkage to dUTPase activity.

DNA Repair Pathway Dissection After 5-FU Misincorporation

FdUTP is the only reagent that enables clean discrimination between the DNA-directed and RNA-directed mechanisms of 5-FU cytotoxicity in cell-free or cell-based systems. When FdUTP is incorporated into DNA by polymerases [1][2], the resulting 5-FU/A or 5-FU/G base pairs are substrates for uracil-DNA glycosylases (UNG2, SMUG1, TDG) [6], triggering base excision repair that generates abasic sites and DNA strand breaks. This DNA-specific damage pathway can be isolated from RNA-directed effects (mediated by FUTP incorporation into RNA) by using FdUTP in defined in vitro systems. Furthermore, the finding that dUTPase inhibition augments 5-FU replication fork defects specifically via (5-F)dUTP accumulation [7] validates FdUTP as the essential probe for studying how dUTPase inhibition synergizes with fluoropyrimidines in DNA-repair-defective cancers.

Application

Selection Property

Validation Focus

DNA damage pathway reconstitution

Polymerase-comparable Km

Template-specific mutagenesis endpoint review

dUTPase inhibitor screening

Dual substrate/product-inhibition probe

Species-selective FdUMP accumulation review

Pharmacodynamic biomarker studies

Low basal pool, dUTPase-dependent

Target engagement via intracellular FdUTP quantification

DNA repair pathway dissection

DNA-selective incorporation (not RNA)

Base excision repair and replication fork stress endpoints

• [1] Tanaka M, Yoshida S, Saneyoshi M, Yamaguchi T. Utilization of 5-fluoro-2′-deoxyuridine triphosphate and 5-fluoro-2′-deoxycytidine triphosphate in DNA synthesis by DNA polymerases α and β from calf thymus. Cancer Res. 1981;41(10):4132-4135. PMID: 6456065. View Source
• [2] Averill JR, Lin JC, Jung J, Jung H. Novel insights into the role of translesion synthesis polymerase in DNA incorporation and bypass of 5-fluorouracil in colorectal cancer. Nucleic Acids Res. 2024;52(8):4295-4312. doi:10.1093/nar/gkae102. View Source
• [3] Quesada-Soriano I, Casas-Solvas JM, Recio E, Ruiz-Pérez LM, Vargas-Berenguel A, González-Pacanowska D, García-Fuentes L. Kinetic properties and specificity of trimeric Plasmodium falciparum and human dUTPases. Biochimie. 2010;92(2):178-186. PMID: 19879316. doi:10.1016/j.biochi.2009.10.008. View Source
• [4] Goulian M, Bleile B, Tseng BY. Nucleotide levels and incorporation of 5-fluorouracil and uracil into DNA of cells treated with 5-fluorodeoxyuridine. Mol Pharmacol. 1982;21(1):211-216. PMID: 6215571. View Source
• [5] Derissen EJB, Jacobs BAW, Huitema ADR, Rosing H, Schellens JHM, Beijnen JH. Development of an LC-MS/MS assay for the quantitative determination of the intracellular 5-fluorouracil nucleotides responsible for the anticancer effect of 5-fluorouracil. J Pharm Biomed Anal. 2015;110:58-66. doi:10.1016/j.jpba.2015.02.042. View Source
• [6] Huehls AM, Huntoon CJ, Joshi PM, Baehr CA, Wagner JM, Wang X, Lee MY, Karnitz LM. Genomically Incorporated 5-Fluorouracil that Escapes UNG-Initiated Base Excision Repair Blocks DNA Replication and Activates Homologous Recombination. Mol Cancer Res. 2016;14(4):384-396. doi:10.1158/1541-7786.MCR-15-0427. View Source
• [7] Hagenkort A, Paulin CBJ, Desroses M, Sarno A, Wiita E, Mortusewicz O, Koolmeister T, Loseva O, Jemth AS, Almlöf I, Homan E, Lundbäck T, Gustavsson AL, Scobie M, Helleday T. dUTPase inhibition augments replication defects of 5-Fluorouracil. Oncotarget. 2017;8(14):23713-23726. doi:10.18632/oncotarget.15785. View Source